1-Ethylthio-3-methyl-3,4-dihydro-9H-pyrido(3,4-b)indole

• CAS No.: 102232-95-1
• Molecular Formula: C14H16N2S
• Molecular Weight: 244.36 g/mol
• IUPAC Name: 1-ethylsulfanyl-3-methyl-4,9-dihydro-3H-pyrido[3,4-b]indole
• InChI: InChI=1S/C14H16N2S/c1-3-17-14-13-11(8-9(2)15-14)10-6-4-5-7-12(10)16-13/h4-7,9,16H,3,8H2,1-2H3
• InChI Key: YBCJUVYPGUPSCL-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC(CC2=C1NC3=CC=CC=C23)C

Description

1-Ethylthio-3-methyl-3,4-dihydro-9H-pyrido(3,4-b)indole is a heterocyclic compound that belongs to the indole family Indoles are significant due to their presence in various natural products and pharmaceuticals

Preparation Methods

The synthesis of 1-ethylthio-3-methyl-3,4-dihydro-9H-pyrido(3,4-b)indole typically involves multi-step organic reactions. One common synthetic route includes the Fischer indole synthesis, where a phenylhydrazine derivative reacts with a ketone or aldehyde under acidic conditions to form the indole core . . Industrial production methods may involve optimizing these reactions for higher yields and purity, often using catalysts and controlled reaction conditions.

Chemical Reactions Analysis

1-Ethylthio-3-methyl-3,4-dihydro-9H-pyrido(3,4-b)indole undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule, using reagents like sodium hydride and alkyl halides.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its biological activity, including antimicrobial and anticancer properties.

Medicine: Potential use in drug development, particularly for targeting specific enzymes or receptors involved in disease pathways.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 1-ethylthio-3-methyl-3,4-dihydro-9H-pyrido(3,4-b)indole involves its interaction with molecular targets such as enzymes and receptors. The compound’s structure allows it to bind to specific sites, modulating the activity of these targets and influencing various biological pathways . For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation, leading to reduced tumor growth .

Comparison with Similar Compounds

1-Ethylthio-3-methyl-3,4-dihydro-9H-pyrido(3,4-b)indole can be compared with other indole derivatives such as:

1-Methyl-9H-pyrido(3,4-b)indole: Lacks the ethylthio group, resulting in different chemical properties and biological activities.

3,4-Dihydro-1-ethylthio-9H-pyrido(3,4-b)indole:

The presence of the ethylthio and methyl groups in this compound makes it unique, offering distinct advantages in terms of reactivity and biological activity compared to its analogs.